Cas no 1196453-35-6 (Allyloxyundecyltrimethoxysilane)

• Product Name: Allyloxyundecyltrimethoxysilane
• CAS No: 1196453-35-6
• MF: C₁₇H₃₆O₄Si
• MW: 332.550847053528
• CID: 2200514
• PubChem ID: 53421433
• Update Time: 2025-07-23

Allyloxyundecyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• 11-ALLYLOXYUNDECYLTRIMETHOXYSILANE
• ALLYLOXYUNDECYLTRIMETHOXYSILANE
• trimethoxy(11-prop-2-enoxyundecyl)silane
• SCHEMBL985365
• Silane, trimethoxy[11-(2-propen-1-yloxy)undecyl]-
• 1196453-35-6
• MFCD03411235
• Allyloxyundecyltrimethoxysilane

• Inchi： 1S/C17H36O4Si/c1-5-15-21-16-13-11-9-7-6-8-10-12-14-17-22(18-2,19-3)20-4/h5H,1,6-17H2,2-4H3
• InChI Key： IJCWCSRPVHCXOJ-UHFFFAOYSA-N
• SMILES： [Si](CCCCCCCCCCCOCC=C)(OC)(OC)OC

Computed Properties

• Exact Mass: 332.23828616g/mol
• Monoisotopic Mass: 332.23828616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 353.7±15.0 °C at 760 mmHg
• Flash Point: 141.2±20.8 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Allyloxyundecyltrimethoxysilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Allyloxyundecyltrimethoxysilane

Professional Introduction to Allyloxyundecyltrimethoxysilane (CAS No. 1196453-35-6)

Allyloxyundecyltrimethoxysilane, with the chemical formula C₁₅H₂₈NO₃Si, is a specialized organosilicon compound that has garnered significant attention in the field of advanced materials and pharmaceutical applications. This compound, identified by its CAS number 1196453-35-6, is characterized by its unique structural properties, which make it highly versatile in various industrial and scientific contexts. The presence of both allyl and methoxy functional groups provides this silane with exceptional reactivity, enabling it to form stable bonds with a wide range of substrates.

The primary utility of Allyloxyundecyltrimethoxysilane lies in its role as a crosslinking agent and surface modifier. In recent years, researchers have explored its potential in the development of novel coatings, adhesives, and composite materials. The compound's ability to undergo hydrolysis and condensation reactions allows it to create durable networks when applied to surfaces such as metals, ceramics, and polymers. This property has been particularly useful in enhancing the mechanical strength and chemical resistance of these materials.

Recent studies have highlighted the compound's significance in biomedical applications. Specifically, Allyloxyundecyltrimethoxysilane has been investigated for its potential use in drug delivery systems. Its surface-modifying capabilities enable the creation of controlled-release formulations that can improve the bioavailability of therapeutic agents. For instance, researchers have demonstrated its efficacy in developing microparticles that can encapsulate hydrophobic drugs, ensuring their targeted release within the body. This approach has shown promise in treating chronic conditions by maintaining steady drug levels over extended periods.

In addition to its pharmaceutical applications, Allyloxyundecyltrimethoxysilane has found utility in the realm of nanotechnology. The compound's silane backbone allows it to act as a bridging molecule, facilitating the assembly of nanoparticles into larger structures. This capability is particularly valuable in the fabrication of quantum dots and other nanomaterials used in electronics and optoelectronics. By controlling the surface properties of these materials through silane modification, scientists can optimize their performance for specific applications.

The environmental impact of Allyloxyundecyltrimethoxysilane has also been a subject of interest. Unlike some traditional silicon-based compounds that may pose ecological risks, this silane exhibits favorable biodegradability under certain conditions. This characteristic makes it an attractive option for sustainable industrial processes where environmental responsibility is paramount. Furthermore, its low toxicity profile has been confirmed through multiple toxicity studies, reinforcing its safety for use in both laboratory and commercial settings.

From an industrial perspective, Allyloxyundecyltrimethoxysilane offers significant advantages over conventional silanes due to its improved thermal stability and chemical inertness. These properties are particularly beneficial in high-temperature applications such as automotive components and aerospace materials. By incorporating this compound into manufacturing processes, companies can enhance product longevity while maintaining cost efficiency.

The future prospects of Allyloxyundecyltrimethoxysilane are promising, with ongoing research uncovering new possibilities for its application. Innovations in synthetic chemistry are continually expanding its utility across multiple disciplines. As our understanding of material science evolves, so too does the potential for this compound to revolutionize various industries.

In conclusion, Allyloxyundecyltrimethoxysilane (CAS No. 1196453-35-6) stands as a cornerstone in modern material science and pharmaceutical development. Its unique chemical properties enable it to serve as an effective crosslinking agent, surface modifier, and drug delivery enhancer. As research progresses, we can anticipate even more groundbreaking applications emerging from this versatile compound.